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Compound of Interest

Compound Name: 1-Methyllysergol-d3

Cat. No.: B15622593

Get Quote

Disclaimer: Information regarding the specific deuterated compound 1-Methyllysergol-d3 is

not readily available in public scientific literature. This guide is based on the known properties

of its non-deuterated counterpart, 1-Methyllysergol, and general principles of isotopic labeling

for use in analytical chemistry.

Introduction
1-Methyllysergol is a member of the ergoline family of alkaloids, a diverse group of compounds

produced by fungi of the Claviceps genus, commonly known as ergot fungi. These alkaloids are

known for their wide range of pharmacological activities, primarily due to their structural

similarity to neurotransmitters such as serotonin, dopamine, and norepinephrine. 1-

Methyllysergol itself is a derivative of lysergol. The "-d3" designation indicates that three

hydrogen atoms in the 1-methyl group have been replaced with deuterium, a stable isotope of

hydrogen. This isotopic labeling makes 1-Methyllysergol-d3 an invaluable tool for

researchers, particularly as an internal standard in quantitative mass spectrometry-based

analyses.
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The precise physical properties of 1-Methyllysergol-d3 have not been empirically determined

in published literature. However, they are expected to be very similar to those of 1-

Methyllysergol, with a slight increase in molecular weight due to the presence of three

deuterium atoms.

Property
Value (Predicted for 1-
Methyllysergol-d3)

Value (1-Methyllysergol)

Molecular Formula C₁₇H₁₇D₃N₂O C₁₇H₂₀N₂O

Molecular Weight ~271.38 g/mol 268.35 g/mol

Appearance
White to off-white solid

(Predicted)
White to off-white solid

Solubility

Soluble in organic solvents like

methanol, ethanol, acetonitrile,

and DMSO. (Predicted)

Soluble in organic solvents.

Stability

Stable under standard

laboratory conditions. Should

be protected from light and

stored in a cool, dry place.

(Predicted)

Stable under recommended

storage conditions.

Applications in Research
The primary application of 1-Methyllysergol-d3 is as an internal standard for the quantification

of 1-Methyllysergol or other structurally related ergot alkaloids in complex biological matrices

such as plasma, urine, and tissue samples. Its utility stems from the fact that its chemical and

physical behavior is nearly identical to the non-deuterated analyte, but it can be distinguished

by its mass in a mass spectrometer. This allows for accurate correction of variations that may

occur during sample preparation and analysis, such as extraction efficiency and instrument

response.
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Quantitative Analysis of 1-Methyllysergol in Biological
Samples using LC-MS/MS
This protocol outlines a general procedure for the use of 1-Methyllysergol-d3 as an internal

standard.

1. Sample Preparation (Protein Precipitation)

To 100 µL of biological matrix (e.g., plasma), add 10 µL of a known concentration of 1-
Methyllysergol-d3 in methanol (internal standard).

Add 300 µL of ice-cold acetonitrile to precipitate proteins.

Vortex the mixture for 1 minute.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

Column: A suitable C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5 minutes.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.
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Mass Spectrometry (MS) Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions

for both 1-Methyllysergol and 1-Methyllysergol-d3. The exact m/z values would need to

be determined experimentally.

Signaling Pathways
Ergot alkaloids, including 1-Methyllysergol, are known to interact with various G-protein

coupled receptors (GPCRs), particularly serotonin (5-HT), dopamine (D), and adrenergic (α)

receptors. The specific receptor binding profile of 1-Methyllysergol is not extensively

characterized in public literature, but it is expected to share some of the activities of other

lysergol derivatives.
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To cite this document: BenchChem. [1-Methyllysergol-d3: A Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622593/docs#1-methyllysergol-d3-a-technical-
guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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